Cas no 1707727-47-6 (3-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine)

• Product Name: 3-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine
• CAS No: 1707727-47-6
• MF: C₁₃H₉BrN₄O
• MW: 317.140761137009
• CID: 5161897
• Update Time: 2025-10-21

3-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine
• 2-Pyridinamine, 3-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C13H9BrN4O/c14-10-6-2-1-4-8(10)12-17-13(19-18-12)9-5-3-7-16-11(9)15/h1-7H,(H2,15,16)
• InChI Key： YXHZYWLRCGTLRW-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC=C1C1ON=C(C2=CC=CC=C2Br)N=1

Additional information on 3-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine

Compound CAS No. 1707727-47-6: 3-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine

The compound with CAS No. 1707727-47-6, known as 3-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of 3-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine is characterized by a pyridine ring substituted with an oxadiazole moiety at the 5-position and an amino group at the 2-position. The presence of a bromophenyl group further enhances the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities and improving the efficiency of chemical reactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-ylamine through multi-component reactions and catalytic processes. These methods not only improve yield but also reduce the environmental footprint of production, aligning with current green chemistry principles.

In terms of applications, 3-[3-(2-Bromo-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridin-2-yliamine has shown potential as a precursor for advanced pharmaceuticals. Its ability to act as a versatile building block in medicinal chemistry has been underscored by recent research focusing on its role in inhibiting key enzymes associated with neurodegenerative diseases.

Moreover, the compound's electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, leveraging its ability to facilitate electron transport and enhance device performance.

Recent studies have also delved into the environmental impact of 3-[3-(2-Bromo-phényl)-[1,2,4]oxadiazol5-yli]-pyridin-yliamine. By examining its biodegradation pathways and toxicity profiles, scientists aim to develop sustainable practices for its production and disposal.

In conclusion, CAS No. 1707727476 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in contemporary chemical research and development.